Amino(pyridin-3-yl)acetonitrile
Overview
Description
Amino(pyridin-3-yl)acetonitrile, also known as 3-aminopyridine acetonitrile, is an organic compound with the chemical formula C6H7N3. It is a colorless, volatile liquid with a pungent odor. Amino(pyridin-3-yl)acetonitrile has been studied for its potential applications in various scientific fields, such as synthetic chemistry, pharmacology, and biochemistry. This compound has been used in the synthesis of a variety of organic compounds, and has been investigated for its biochemical and physiological effects.
Scientific Research Applications
Intermediate in Synthesis
“2-Amino-2-(pyridin-3-yl)acetonitrile” is used as an intermediate in the synthesis of various compounds . It plays a crucial role in the production of complex molecules for research and pharmaceutical applications.
Synthesis of FP-TZTP
This compound is specifically used as an intermediate in the synthesis of FP-TZTP . FP-TZTP is an M2 selective muscarinic agonist that may allow noninvasive studies of Alzheimer’s disease with PET .
Anti-fibrotic Activity
Some compounds synthesized using “2-Amino-2-(pyridin-3-yl)acetonitrile” have shown promising anti-fibrotic activity . This suggests potential applications in the treatment of fibrotic diseases.
In-vitro Studies
The compound is used in in-vitro studies. These studies are conducted outside of living organisms and are crucial for understanding the biological and chemical properties of the compound.
Material Science Research
“2-Amino-2-(pyridin-3-yl)acetonitrile” is used in material science research . Its unique properties make it suitable for the synthesis of new materials with potential applications in various industries.
Chemical Synthesis
This compound is used in chemical synthesis . Its unique structure allows it to react with other compounds in specific ways, enabling the creation of a wide range of chemical products.
Mechanism of Action
Target of Action
The primary target of 2-Amino-2-(pyridin-3-yl)acetonitrile is the M2 muscarinic receptor . This receptor plays a crucial role in the nervous system, particularly in the parasympathetic nervous system, where it helps to slow the heart rate and increase digestive secretions.
Mode of Action
2-Amino-2-(pyridin-3-yl)acetonitrile acts as an agonist at the M2 muscarinic receptor . This means it binds to the receptor and activates it, mimicking the action of the natural neurotransmitter, acetylcholine.
Biochemical Pathways
Upon activation of the M2 receptor, a series of biochemical events occur. The activated receptor inhibits adenylate cyclase, reducing the production of cyclic AMP. This leads to a decrease in the activity of protein kinase A, ultimately resulting in decreased heart rate and increased digestive secretions .
Result of Action
The activation of the M2 receptor by 2-Amino-2-(pyridin-3-yl)acetonitrile results in a decrease in heart rate and an increase in digestive secretions . This can be beneficial in conditions where a slower heart rate is desired, or where increased digestive activity is needed.
properties
IUPAC Name |
2-amino-2-pyridin-3-ylacetonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7N3/c8-4-7(9)6-2-1-3-10-5-6/h1-3,5,7H,9H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SGCPBVKKDRXBIB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)C(C#N)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90569696 |
Source
|
| Record name | Amino(pyridin-3-yl)acetonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90569696 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
133.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-2-(pyridin-3-yl)acetonitrile | |
CAS RN |
131988-63-1 |
Source
|
| Record name | Amino(pyridin-3-yl)acetonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90569696 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
